![molecular formula C18H16N2O3 B5703873 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide](/img/structure/B5703873.png)
3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is also known as HFN and has a molecular formula of C20H18N2O3.
Mechanism of Action
The mechanism of action of 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide is not fully understood. However, it is believed that this compound exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that this compound may inhibit the growth of cancer cells by disrupting their DNA replication.
Biochemical and Physiological Effects:
Studies have shown that 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide can affect various biochemical and physiological processes in living organisms. For example, this compound has been found to inhibit the activity of certain enzymes involved in the metabolism of glucose and lipids. It has also been shown to modulate the expression of certain genes involved in the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide in lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and development. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research involving 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide. One area of interest is the development of new cancer treatments based on this compound. Researchers may also investigate the potential use of this compound as a pesticide or herbicide in agriculture. Additionally, further studies may be conducted to elucidate the mechanism of action of this compound and its effects on various biochemical and physiological processes in living organisms.
Synthesis Methods
The synthesis of 3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-hydroxy-1-naphthaldehyde with 5-methyl-2-furfural and hydrazine hydrate in the presence of a catalyst. The resulting product is then purified using column chromatography.
Scientific Research Applications
3-hydroxy-N'-[1-(5-methyl-2-furyl)ethylidene]-2-naphthohydrazide has shown promising results in various scientific research applications. In the field of medicine, this compound has been found to exhibit potent antitumor activity against various cancer cell lines. It has also been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
3-hydroxy-N-[(E)-1-(5-methylfuran-2-yl)ethylideneamino]naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-11-7-8-17(23-11)12(2)19-20-18(22)15-9-13-5-3-4-6-14(13)10-16(15)21/h3-10,21H,1-2H3,(H,20,22)/b19-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLXIHRLPOBYJTH-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=NNC(=O)C2=CC3=CC=CC=C3C=C2O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C(=N/NC(=O)C2=CC3=CC=CC=C3C=C2O)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49724183 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-hydroxy-N'-[(1E)-1-(5-methylfuran-2-yl)ethylidene]naphthalene-2-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.